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Compound of Interest

Compound Name: CNX-500

Cat. No.: B15579846

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent, novel compounds like CNX-500. This document
provides essential, immediate safety and logistical information for the handling of CNX-500, a
covalent Bruton's tyrosine kinase (BTK) inhibitor. In the absence of a specific Safety Data
Sheet (SDS) for CNX-500, this guidance is based on the safety profiles of structurally and
functionally similar covalent BTK inhibitors, such as Ibrutinib and Acalabrutinib.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling CNX-500 to minimize

exposure and ensure personal safety.
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PPE Category Item Specification

Chemical-resistant gloves
Hand Protection Gloves (e.g., nitrile rubber), inspected

prior to use.

Tightly fitting safety goggles or
Eye/Face Protection Safety Glasses/Goggles gy ) 9 ¥ 9098
a face shield.

A NIOSH-approved respirator
) ) ) is necessary if ventilation is
Respiratory Protection Respirator ) )
inadequate or for handling

large quantities.

A lab coat or other protective
Skin and Body Protection Lab Coat/Protective Clothing clothing to prevent skin
contact.

Hazard Identification and First Aid

Based on analogous compounds, CNX-500 should be handled as a hazardous substance. The
primary routes of exposure are inhalation, ingestion, and skin or eye contact.
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Exposure Route Potential Hazard First Aid Measures

Move the individual to fresh air.
) May cause respiratory tract If breathing is difficult, provide
Inhalation o . .
irritation. oxygen. Seek immediate

medical attention.

Immediately wash the affected

area with soap and plenty of
Skin Contact May cause skin irritation. water. Remove contaminated

clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with

) plenty of water for at least 15
May cause serious eye _ _ .
Eye Contact T minutes, occasionally lifting the
irritation. _
upper and lower eyelids. Seek

immediate medical attention.

Do NOT induce vomiting.
Ingestion Harmful if swallowed. Rinse mouth with water. Seek

immediate medical attention.

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the integrity of
CNX-500 and the safety of laboratory personnel.

Handling

e Ventilation: Handle CNX-500 in a well-ventilated area, preferably in a chemical fume hood.

¢ Avoidance of Dust Formation: As a solid, care should be taken to avoid the generation of
dust.

e Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Storage
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» Container: Keep the container tightly closed.
e Temperature: Store in a cool, dry, and well-ventilated place.

e Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan

All waste materials contaminated with CNX-500 must be disposed of as hazardous waste.

« Contaminated Materials: Used PPE, empty containers, and other contaminated materials
should be collected in a designated, labeled hazardous waste container.

o Disposal Method: Dispose of contents and container in accordance with all local, regional,
national, and international regulations. Do not allow the substance to enter drains or the
environment.

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines a general procedure for the safe preparation of a stock solution of CNX-
500.

o Preparation: Don all required personal protective equipment as detailed in the PPE table.
Ensure the chemical fume hood is operational.

o Weighing: Carefully weigh the desired amount of solid CNX-500 using an analytical balance
within the fume hood. Minimize the creation of dust.

» Dissolution: Add the appropriate solvent to the vessel containing the weighed CNX-500.
Gently swirl or vortex to dissolve the compound completely.

o Storage: Transfer the stock solution to a clearly labeled, sealed container. Store at the
recommended temperature, protected from light.

e Cleanup: Clean all equipment and the work area thoroughly. Dispose of all contaminated
materials as hazardous waste.
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Visualizing Safety Workflows

To further clarify safety procedures, the following diagrams illustrate key operational workflows.
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Figure 1: Recommended sequence for donning Personal Protective Equipment.
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Figure 2: Step-by-step workflow for responding to a chemical spill.
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 To cite this document: BenchChem. [Safeguarding Your Research: Comprehensive Handling
Protocols for CNX-500]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579846#personal-protective-equipment-for-
handling-cnx-500]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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